Cas no 2680815-22-7 (benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate)

• Product Name: benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate
• CAS No: 2680815-22-7
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 5624417
• PubChem ID: 165920763
• Update Time: 2025-10-30

benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680815-22-7
• benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate
• EN300-28295632

• Inchi： 1S/C16H14N2O4S/c1-23(20,21)15-9-5-8-14(13(15)10-17)18-16(19)22-11-12-6-3-2-4-7-12/h2-9H,11H2,1H3,(H,18,19)
• InChI Key： MZKHEXVKXIVJIJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1C#N)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 330.06742811g/mol
• Monoisotopic Mass: 330.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate

Comprehensive Overview of Benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate (CAS No. 2680815-22-7)

Benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate (CAS No. 2680815-22-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound features a benzyl carbamate group linked to a 2-cyano-3-methanesulfonylphenyl moiety, which contributes to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents.

The growing demand for high-purity chemical intermediates in drug discovery has placed compounds like Benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate at the forefront of modern organic synthesis. Its cyano and methanesulfonyl functional groups make it a valuable building block for constructing complex heterocycles, a topic frequently searched by chemists exploring structure-activity relationships (SAR). Recent studies highlight its potential in optimizing drug candidates for improved bioavailability and target specificity.

In the context of green chemistry, a trending topic in scientific communities, this compound's synthesis pathways are being reevaluated to reduce environmental impact. Researchers are investigating solvent-free reactions or catalytic methods to produce Benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate with higher atom economy. Such innovations align with the pharmaceutical industry's push toward sustainable manufacturing, a frequently queried subject in academic and industrial forums.

Analytical characterization of CAS No. 2680815-22-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with stringent purity standards. These methods are critical for verifying the compound's stability under various storage conditions—a common concern among purchasers of fine chemicals. Discussions on chemical stability and storage recommendations for such intermediates often appear in technical databases and supplier FAQs.

The compound's carbamate linkage also sparks interest in medicinal chemistry circles due to its prevalence in prodrug designs. Scientists exploring enzyme-cleavable prodrugs frequently investigate derivatives of Benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate for targeted drug delivery systems. This application resonates with current searches about precision medicine and reduced systemic toxicity in therapeutics.

From a commercial perspective, suppliers of CAS 2680815-22-7 emphasize its role in custom synthesis services, catering to the rising demand for tailored molecular scaffolds. The compound's patent landscape is another hot topic, with intellectual property searches revealing its mentions in recent filings for anticancer and anti-inflammatory agents. This aligns with the broader market trend toward novel small-molecule therapeutics.

In summary, Benzyl N-(2-cyano-3-methanesulfonylphenyl)carbamate represents a multifaceted tool for researchers addressing challenges in drug development and material science. Its structural features continue to inspire innovations across multiple disciplines, making it a compound of enduring relevance in contemporary chemistry.